2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[(2-methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C18H17N3O/c1-13-10-14-6-2-3-7-16(14)21(13)12-15-11-18(22)20-9-5-4-8-17(20)19-15/h2-9,11,13H,10,12H2,1H3
• InChI Key: IZBXNVXLOPODLS-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=CC=CC=C2N1CC3=CC(=O)N4C=CC=CC4=N3
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol

Description

2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one, also known as MI-2, is a small molecule inhibitor that targets the MDM2-p53 protein-protein interaction. This molecule has gained significant attention in the field of cancer research due to its potential to induce apoptosis in cancer cells.

Mechanism of Action

2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one works by binding to the MDM2 protein, which is responsible for the degradation of the tumor suppressor protein p53. By inhibiting the MDM2-p53 protein-protein interaction, 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one stabilizes p53, leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects
2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells. This selectivity makes 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one a promising candidate for cancer treatment. 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one has also been shown to enhance the efficacy of chemotherapy drugs, making it a potential combination therapy option.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one is its selectivity for cancer cells, making it a promising candidate for cancer treatment. However, 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one has limitations in terms of its solubility and stability, which can affect its efficacy in vivo. Additionally, 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one has not yet been tested in clinical trials, so its safety and efficacy in humans are still unknown.

Future Directions

Future research on 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one could focus on improving its solubility and stability, as well as testing its efficacy in combination with other cancer therapies. Additionally, further studies on the safety and efficacy of 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one in humans are needed to determine its potential as a cancer treatment option.

Synthesis Methods

The synthesis of 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one involves a multi-step process that includes the condensation of indole-2-carboxylic acid with 2,3-dihydroxybenzaldehyde, followed by a reaction with methyl iodide and pyridine-2,4-diamine. The final product is obtained through a cyclization reaction with 4-chloroacetyl-1-methylpyridinium iodide.

Scientific Research Applications

2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one has been extensively studied for its potential as a therapeutic agent in cancer treatment. It has been shown to induce apoptosis in cancer cells by inhibiting the MDM2-p53 protein-protein interaction, which is commonly disrupted in cancer cells. 2-[(2-Methyl-2,3-dihydroindol-1-yl)methyl]pyrido[1,2-a]pyrimidin-4-one has also been shown to enhance the efficacy of chemotherapy drugs, making it a promising candidate for combination therapy.